N-(2,4-dimethylpentan-3-yl)-N~2~-(methylsulfonyl)-N~2~-phenylalaninamide

• Molecular Formula: C17H28N2O3S
• Molecular Weight: 340.5 g/mol
• IUPAC Name: N-(2,4-dimethylpentan-3-yl)-2-(N-methylsulfonylanilino)propanamide
• InChI: InChI=1S/C17H28N2O3S/c1-12(2)16(13(3)4)18-17(20)14(5)19(23(6,21)22)15-10-8-7-9-11-15/h7-14,16H,1-6H3,(H,18,20)
• InChI Key: REOVOWLKHULXNC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(C)C)NC(=O)C(C)N(C1=CC=CC=C1)S(=O)(=O)C

Description

N-(2,4-dimethylpentan-3-yl)-N~2~-(methylsulfonyl)-N~2~-phenylalaninamide is a complex organic compound with a unique structure that includes a phenylalaninamide backbone, a methylsulfonyl group, and a dimethylpentan-3-yl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(2,4-dimethylpentan-3-yl)-N~2~-(methylsulfonyl)-N~2~-phenylalaninamide typically involves multiple steps, starting with the preparation of the phenylalaninamide backbone. This is followed by the introduction of the methylsulfonyl group and the dimethylpentan-3-yl substituent. The reaction conditions often require the use of specific catalysts and solvents to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes. These methods are designed to optimize the efficiency and scalability of the synthesis, ensuring that the compound can be produced in sufficient quantities for commercial applications.

Chemical Reactions Analysis

Types of Reactions: N-(2,4-dimethylpentan-3-yl)-N~2~-(methylsulfonyl)-N~2~-phenylalaninamide can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions can be used to modify the compound’s structure and properties, making it suitable for different applications.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents such as potassium permanganate and reducing agents like sodium borohydride. The reaction conditions, such as temperature and pH, are carefully controlled to ensure the desired outcome.

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reagents and conditions used. For example, oxidation reactions may produce sulfoxides or sulfones, while reduction reactions may yield amines or alcohols.

Scientific Research Applications

N-(2,4-dimethylpentan-3-yl)-N~2~-(methylsulfonyl)-N~2~-phenylalaninamide has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential effects on cellular processes and pathways. In medicine, researchers are exploring its potential as a therapeutic agent for various diseases. In industry, it may be used in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of N-(2,4-dimethylpentan-3-yl)-N~2~-(methylsulfonyl)-N~2~-phenylalaninamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds: Similar compounds to N-(2,4-dimethylpentan-3-yl)-N~2~-(methylsulfonyl)-N~2~-phenylalaninamide include other phenylalaninamide derivatives and compounds with similar substituents, such as N-(3-ethyl-2,4-dimethylpentan-3-yl)-N-methylsulfamic acid .

Uniqueness: What sets this compound apart from similar compounds is its unique combination of functional groups and substituents